Cas no 1174320-99-0 ()

• CAS No: 1174320-99-0
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 6646341
• PubChem ID: 57827286
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H6F2N2O3/c1-13-6(12)4-2-11-5(3-10-4)14-7(8)9/h2-3,7H,1H3
• InChI Key： YEEMMYASWWDLTP-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OC)C=N1)F

Computed Properties

• Exact Mass: 204.03464838g/mol
• Monoisotopic Mass: 204.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives